Cas no 9064-67-9 (Collagen)

• Product Name: Collagen
• CAS No: 9064-67-9
• MF: C₆₅H₁₀₂N₁₈O₂₁
• MW: 1471.61339521408
• CID: 48263
• Update Time: 2025-12-23

Collagen Chemical and Physical Properties

Names and Identifiers

• Collagen
• CELLAGEN(TM) BEADS
• CELLAGEN(TM) SOLUTION AC-3
• CELLAGEN(TM) SOLUTION AC-5
• CELLAGEN(TM) SOLUTION EMEM
• CELLAGEN(TM) SOLUTION PC-3
• CELLAGEN(TM) SOLUTION PC-5
• CELLAGEN(TM) SOLUTION T-IV
• CELLAGEN(TM) SOLUTION WITH DMEM
• COLLAGEN (BOVINE ACHILLES TENDON)
• Fish Collagen Peptide powder
• Type II collagen peptide

• Inchi： 1S/C65H102N18O21/c1-4-36(2)55(81-51(88)34-72-61(99)45-18-13-29-83(45)64(102)42(22-25-54(92)93)76-48(85)31-68)63(101)74-37(3)56(94)70-32-50(87)77-44(30-38-14-6-5-7-15-38)60(98)78-39(16-8-10-26-66)57(95)71-33-49(86)75-41(21-24-53(90)91)59(97)79-40(20-23-47(69)84)58(96)73-35-52(89)82-28-12-19-46(82)62(100)80-43(65(103)104)17-9-11-27-67/h5-7,14-15,36-37,39-46,55H,4,8-13,16-35,66-68H2,1-3H3,(H2,69,84)(H,70,94)(H,71,95)(H,72,99)(H,73,96)(H,74,101)(H,75,86)(H,76,85)(H,77,87)(H,78,98)(H,79,97)(H,80,100)(H,81,88)(H,90,91)(H,92,93)(H,103,104)
• InChI Key： WCTSASYOBIDUQP-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(CN)=O)N1CCCC1C(NCC(NC(C(NC(C(NCC(NC(CC1C=CC=CC=1)C(NC(C(NCC(NC(CCC(=O)O)C(NC(CCC(N)=O)C(NCC(N1CCCC1C(NC(C(=O)O)CCCCN)=O)=O)=O)=O)=O)=O)CCCCN)=O)=O)=O)C)=O)C(C)CC)=O)=O

Experimental Properties

• Solubility: H2O: 5 mg/mL, hazy, colorless and viscous

Collagen Security Information

• WGK Germany：1
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Collagen

Collagen and Its Applications in Modern Science: A Comprehensive Overview of CAS No. 9064-67-9

Collagen, a fibrous protein that is the main component of the extracellular matrix in animals, plays a crucial role in various biological processes. With the CAS number 9064-67-9, this compound has garnered significant attention in the field of biomedical research and pharmaceutical development. Collagen is not only essential for maintaining the structure and integrity of skin, bones, tendons, and ligaments but also serves as a versatile material in regenerative medicine and cosmetic applications.

The unique properties of collagen, such as its high tensile strength, biocompatibility, and biodegradability, make it an ideal candidate for numerous scientific and industrial applications. Recent advancements in collagen-based therapies have shown promising results in treating various medical conditions, including skin disorders, wound healing, and joint injuries. The structure of collagen consists of three polypeptide chains (α1, α2, and α3) that coil together to form a triple helix, a configuration that contributes to its remarkable mechanical properties.

In the realm of biomedical research, collagen has been extensively studied for its potential in tissue engineering and drug delivery systems. Researchers have developed innovative methods to modify collagen to enhance its functionality, such as incorporating hydrogels or nanoparticles for targeted drug release. For instance, studies have demonstrated that collagen-based hydrogels can effectively deliver therapeutic agents to specific sites in the body, improving treatment efficacy while minimizing side effects.

The cosmetic industry has also embraced collagen due to its ability to rejuvenate and repair damaged skin. Products containing collagen supplements are widely available and are believed to improve skin elasticity, reduce wrinkles, and promote overall skin health. The latest research indicates that topical applications of collagen can stimulate collagen production in the dermis, leading to more youthful-looking skin. Additionally, injectable forms of collagen are used for procedures like dermal fillers to restore volume and contour to the face.

Another emerging application of collagen is in the field of regenerative medicine. Scientists are exploring ways to use collagen as a scaffold for tissue regeneration, particularly in cases of severe burns or muscle injuries. By combining collagen with other biomaterials, researchers have created scaffolds that mimic the natural extracellular matrix, providing a supportive environment for cell growth and tissue repair. These advancements hold great promise for patients suffering from chronic wounds or degenerative diseases.

The synthesis and purification of collagen are critical processes that require precise techniques to ensure high quality and consistency. Industrial production methods often involve enzymatic hydrolysis or chemical treatment to break down native collagen into smaller peptides or monomers. These modified forms of collagen are then used in various applications, from food additives to pharmaceuticals. The latest innovations in collagen processing have improved yield and purity, making it more accessible for research and commercial use.

Environmental considerations have also driven research into sustainable methods for producing collagen. Researchers are investigating alternative sources beyond traditional animal-derived collagen, such as microbial fermentation or plant-based alternatives. These efforts aim to reduce ethical concerns associated with animal sourcing while maintaining the structural integrity and biological activity of collagen. Such developments could revolutionize how we produce and utilize this vital protein.

The future prospects of collagen research are vast and exciting. With ongoing studies exploring its potential in gene therapy, cancer treatment, and neural regeneration, the applications of this remarkable protein are only expected to grow. As our understanding of its molecular structure and biological functions deepens, new opportunities will arise for therapeutic interventions that could significantly improve human health.